Cas no 18520-88-2 (Hypoxanthine, 9-b-D-xylopyranosyl- (8CI))

Hypoxanthine, 9-b-D-xylopyranosyl- (8CI) structure
18520-88-2 structure
Product Name:Hypoxanthine, 9-b-D-xylopyranosyl- (8CI)
CAS No:18520-88-2
MF:C10H12N4O5
MW:268.226081848145
CID:204343
PubChem ID:135478715
Update Time:2025-04-19

Hypoxanthine, 9-b-D-xylopyranosyl- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Hypoxanthine, 9-b-D-xylopyranosyl- (8CI)
    • 9-(3,4,5-trihydroxyoxan-2-yl)-3H-purin-6-one
    • 2-[6-(amino-nitroso-methylidene)-1H-purin-9-yl]-5-(hydroxymethyl)oxola ne-3,4-diol
    • SCHEMBL6683094
    • NSC107180
    • MLS002703957
    • CHEMBL1887730
    • 9-Pentopyranosyl-9H-purin-6-ol
    • DTXSID10939938
    • 18520-78-0
    • SMR001570669
    • NSC-110732
    • NSC-107180
    • NSC110732
    • 18520-88-2
    • Inchi: 1S/C10H12N4O5/c15-4-1-19-10(7(17)6(4)16)14-3-13-5-8(14)11-2-12-9(5)18/h2-4,6-7,10,15-17H,1H2,(H,11,12,18)
    • InChI Key: UKUBRHKAZHFGHP-UHFFFAOYSA-N
    • SMILES: O1CC(C(C(C1N1C=NC2C(NC=NC1=2)=O)O)O)O

Computed Properties

  • Exact Mass: 268.08086
  • Monoisotopic Mass: 268.08076950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 129.2
  • LogP: -2.26890
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